Cas no 1784613-84-8 (methyl 3-aminoisoxazole-4-carboxylate)

• Product Name: methyl 3-aminoisoxazole-4-carboxylate
• CAS No: 1784613-84-8
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4742205
• PubChem ID: 20699832
• Update Time: 2024-03-01

methyl 3-aminoisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-amino-, methyl ester
• methyl 3-aminoisoxazole-4-carboxylate

• Inchi： 1S/C5H6N2O3/c1-9-5(8)3-2-10-7-4(3)6/h2H,1H3,(H2,6,7)
• InChI Key： QTNSFFDGJBTSHL-UHFFFAOYSA-N
• SMILES： O1C=C(C(OC)=O)C(N)=N1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams